Cas no 28069-16-1 (Hypoxanthine, 9-b-D-xylofuranosyl-,2',3',5'-triacetate (8CI))

Hypoxanthine, 9-b-D-xylofuranosyl-,2',3',5'-triacetate (8CI) structure
28069-16-1 structure
Product Name:Hypoxanthine, 9-b-D-xylofuranosyl-,2',3',5'-triacetate (8CI)
CAS No:28069-16-1
MF:C16H18N4O8
MW:394.336123943329
CID:274234
PubChem ID:135400510
Update Time:2025-04-19

Hypoxanthine, 9-b-D-xylofuranosyl-,2',3',5'-triacetate (8CI) Chemical and Physical Properties

Names and Identifiers

    • Hypoxanthine, 9-b-D-xylofuranosyl-,2',3',5'-triacetate (8CI)
    • NSC83296
    • 2',3',5'-TRIACETYLINOSINE
    • CHEMBL1875470
    • AKOS003389503
    • 2-[(acetyloxy)methyl]-5-(6-oxo-1,6-dihydro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate
    • VS-02129
    • 1093649-77-4
    • DTXSID80950791
    • NSC-66386
    • 9-(2,3,5-tri-o-acetylpentofuranosyl)-9h-purin-6-ol
    • NSC-90329
    • NSC66386
    • CBDivE_001623
    • SCHEMBL10001659
    • AC-19797
    • 28069-16-1
    • NSC-97105
    • AKOS000656142
    • AKOS016051440
    • AC-907/25005559
    • 2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
    • 4-(acetyloxy)-2-[(acetyloxy)methyl]-5-(6-oxo-1,6-dihydro-9H-purin-9-yl)tetrahydro-3-furanyl acetate
    • [3,4-diacetyloxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate
    • 63248-71-5
    • NSC90329
    • NCIOpen2_008118
    • [3,4-diacetyloxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl acetate
    • AKOS022142609
    • NCGC00096125-01
    • AC-32265
    • FT-0609465
    • 5-DEOXYTHYMIDINE
    • EU-0070580
    • NSC-83296
    • NSC97105
    • ACETIC ACID 3,4-DIACETOXY-5-(6-HO-PURIN-9-YL)-TETRAHYDRO-FURAN-2-YLMETHYL ESTER
    • NCIOpen2_009732
    • [3,4-diacetyloxy-5-(6-hydroxypurin-9-yl)oxolan-2-yl]methyl acetate
    • Oprea1_659478
    • [3,4-bis(acetyloxy)-5-(6-oxo-6,9-dihydro-1H-purin-9-yl)oxolan-2-yl]methyl acetate
    • Inchi: 1S/C16H18N4O8/c1-7(21)25-4-10-12(26-8(2)22)13(27-9(3)23)16(28-10)20-6-19-11-14(20)17-5-18-15(11)24/h5-6,10,12-13,16H,4H2,1-3H3,(H,17,18,24)
    • InChI Key: SFEQTFDQPJQUJM-UHFFFAOYSA-N
    • SMILES: O1C(COC(C)=O)C(C(C1N1C=NC2C(NC=NC1=2)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 394.11246355g/mol
  • Monoisotopic Mass: 394.11246355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 698
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 147Ų
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd